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Compound of Interest

Compound Name: PI-1840

Cat. No.: B560124 Get Quote

Essential Safety and Handling Guide for PI-1840
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling PI-1840. The following procedures for

personal protective equipment (PPE), handling, storage, and disposal are based on general

best practices for laboratory chemicals and should be implemented to ensure a safe working

environment.

While one supplier has indicated that a Safety Data Sheet (SDS) is not required for

"Proteasome Inhibitor XXIII, PI-1840" under Regulation (EC) No. 1907/2006 (REACH) as it is

not classified as a hazardous substance, it is crucial to handle all laboratory chemicals with

care.[1]

Chemical Identifiers
Identifier Value

CAS Number 1401223-22-0[2]

Molecular Formula C22H26N4O3[2]

Molecular Weight 394.475[2]

PubChem CID 56945245[2]
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Proper PPE is essential to minimize exposure and ensure personal safety. The following PPE

should be worn when handling PI-1840:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[3]

Body Protection: Wear appropriate protective clothing, such as a lab coat, to prevent skin

exposure.[3]

Respiratory Protection: If working in an area with insufficient ventilation or where dusts may

be generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining the integrity of

the compound and ensuring a safe laboratory environment.

Handling:

Avoid contact with skin, eyes, and clothing.[3][4]

Avoid breathing dust, vapor, mist, or gas.[3]

Ensure adequate ventilation and use a mechanical exhaust system if necessary.[3][4]

Wash hands thoroughly after handling.[3][4]

Do not eat, drink, or smoke in the handling area.[4]

Storage:

Store in a cool, dry, and well-ventilated area.[3][4]

Keep the container tightly closed and properly labeled.[3][4]

Store away from direct sunlight and incompatible materials such as strong oxidizing agents.

[3]
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Disposal Plan
Dispose of PI-1840 and any contaminated materials in accordance with all applicable federal,

state, provincial, and local regulations.[4] Consult with your institution's environmental health

and safety (EHS) department for specific guidance on chemical waste disposal.

Accidental Release Measures
In the event of a spill:

If it is safe to do so, prevent further spillage.

Soak up the spill with a non-combustible absorbent material.

Place the used absorbent material in a suitable, labeled container for disposal.[4]

Ensure the area is well-ventilated.

First-Aid Measures
If on Skin: Wash with plenty of water. If skin irritation or a rash occurs, seek medical advice.

[4]

If in Eyes: Flush eyes with water for at least 15 minutes, occasionally lifting the upper and

lower eyelids.[3]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen and seek medical

attention.[3]

If Swallowed: Wash out the mouth with water and seek immediate medical aid.[3]

Experimental Context: Mechanism of Action
PI-1840 is a noncovalent and rapidly reversible proteasome inhibitor.[5][6][7] It is highly

selective for the chymotrypsin-like (CT-L) activity of the proteasome.[5][7][8] Inhibition of the

proteasome leads to the accumulation of its substrate proteins, such as p27, Bax, and IκB-α,

which can induce apoptosis and inhibit survival pathways in cancer cells.[5][7][8]
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Caption: Mechanism of action of PI-1840 as a proteasome inhibitor.

This diagram illustrates how PI-1840 inhibits the chymotrypsin-like activity of the 26S

proteasome. This inhibition prevents the degradation of proteasome substrates, leading to their

accumulation. The accumulation of these substrates, which include tumor suppressors and pro-

apoptotic proteins, ultimately results in the induction of apoptosis and the inhibition of cell

survival pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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